2-Chloro-3-(4-methoxyphenyl)propanal

• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.64 g/mol
• IUPAC Name: 2-chloro-3-(4-methoxyphenyl)propanal
• InChI: InChI=1S/C10H11ClO2/c1-13-10-4-2-8(3-5-10)6-9(11)7-12/h2-5,7,9H,6H2,1H3
• InChI Key: AUCZIYJPBJWJRP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(C=O)Cl

Description

2-Chloro-3-(4-methoxyphenyl)propanal is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Chlorosuccinimide (980 mg, 0.0073 mol) was added to a mixture of 3-(4-methoxyphenyl)propanal (1.0 g, 6.1 mmol) and D-proline (40 mg, 0.3 mmol) in dichloromethane (10 mL, 200 mmol) at 0° C. The reaction mixture was warmed to RT after 1 h, quenched with water, and extracted with dichloromethane. The organic extracts were washed with brine, dried over magnesium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by flash chromatography eluting with ethyl acetate in hexanes to give the desired product (860 mg). 1H NMR (400 MHz, CDCl3): 9.52 (s, 1H), 7.18 (dd, 2H), 6.84 (dd, 2H), 4.36 (m, 1H), 3.80 (s, 3H), 3.32 (m, 1H), 3.02 (m, 1H).